N-[4-(difluoromethoxy)phenyl]-5-ethyl-1-phenyl-1H-1,2,3-triazole-4-carboxamide

• Molecular Formula: C18H16F2N4O2
• Molecular Weight: 358.3 g/mol
• IUPAC Name: N-[4-(difluoromethoxy)phenyl]-5-ethyl-1-phenyltriazole-4-carboxamide
• InChI: InChI=1S/C18H16F2N4O2/c1-2-15-16(22-23-24(15)13-6-4-3-5-7-13)17(25)21-12-8-10-14(11-9-12)26-18(19)20/h3-11,18H,2H2,1H3,(H,21,25)
• InChI Key: NQHFPRCDISXAIV-UHFFFAOYSA-N
• SMILES: CCC1=C(N=NN1C2=CC=CC=C2)C(=O)NC3=CC=C(C=C3)OC(F)F

Description

N-[4-(difluoromethoxy)phenyl]-5-ethyl-1-phenyl-1H-1,2,3-triazole-4-carboxamide, also known as DFT, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of N-[4-(difluoromethoxy)phenyl]-5-ethyl-1-phenyl-1H-1,2,3-triazole-4-carboxamide involves the inhibition of tubulin polymerization, which is essential for cell division. N-[4-(difluoromethoxy)phenyl]-5-ethyl-1-phenyl-1H-1,2,3-triazole-4-carboxamide binds to the colchicine binding site of tubulin, preventing the formation of microtubules and disrupting the cell division process. This leads to cell cycle arrest and ultimately, cell death.
Biochemical and Physiological Effects:
N-[4-(difluoromethoxy)phenyl]-5-ethyl-1-phenyl-1H-1,2,3-triazole-4-carboxamide has been found to have several biochemical and physiological effects. It has been shown to inhibit angiogenesis, which is the formation of new blood vessels that supply nutrients to cancer cells. N-[4-(difluoromethoxy)phenyl]-5-ethyl-1-phenyl-1H-1,2,3-triazole-4-carboxamide has also been found to inhibit the migration and invasion of cancer cells, which are essential for cancer metastasis.

Advantages and Limitations for Lab Experiments

One of the advantages of using N-[4-(difluoromethoxy)phenyl]-5-ethyl-1-phenyl-1H-1,2,3-triazole-4-carboxamide in lab experiments is its potency. N-[4-(difluoromethoxy)phenyl]-5-ethyl-1-phenyl-1H-1,2,3-triazole-4-carboxamide has been found to be more potent than other anti-cancer drugs, such as paclitaxel and vinblastine. However, one of the limitations of using N-[4-(difluoromethoxy)phenyl]-5-ethyl-1-phenyl-1H-1,2,3-triazole-4-carboxamide is its low solubility in water, which can affect its bioavailability and efficacy.

Future Directions

There are several future directions for the research on N-[4-(difluoromethoxy)phenyl]-5-ethyl-1-phenyl-1H-1,2,3-triazole-4-carboxamide. One possible direction is the development of N-[4-(difluoromethoxy)phenyl]-5-ethyl-1-phenyl-1H-1,2,3-triazole-4-carboxamide derivatives that have improved solubility and bioavailability. Another direction is the investigation of the synergistic effects of N-[4-(difluoromethoxy)phenyl]-5-ethyl-1-phenyl-1H-1,2,3-triazole-4-carboxamide with other anti-cancer drugs. Additionally, the potential use of N-[4-(difluoromethoxy)phenyl]-5-ethyl-1-phenyl-1H-1,2,3-triazole-4-carboxamide in combination with other therapies, such as radiation therapy, should be explored.
Conclusion:
In conclusion, N-[4-(difluoromethoxy)phenyl]-5-ethyl-1-phenyl-1H-1,2,3-triazole-4-carboxamide is a chemical compound that has shown potential applications in medicinal chemistry, particularly for its anti-cancer properties. Its mechanism of action involves the inhibition of tubulin polymerization, leading to cell cycle arrest and ultimately, cell death. Although N-[4-(difluoromethoxy)phenyl]-5-ethyl-1-phenyl-1H-1,2,3-triazole-4-carboxamide has several advantages in lab experiments, its low solubility in water is a limitation. There are several future directions for the research on N-[4-(difluoromethoxy)phenyl]-5-ethyl-1-phenyl-1H-1,2,3-triazole-4-carboxamide, including the development of N-[4-(difluoromethoxy)phenyl]-5-ethyl-1-phenyl-1H-1,2,3-triazole-4-carboxamide derivatives and the investigation of its synergistic effects with other anti-cancer drugs.

Synthesis Methods

N-[4-(difluoromethoxy)phenyl]-5-ethyl-1-phenyl-1H-1,2,3-triazole-4-carboxamide can be synthesized using a two-step process. The first step involves the reaction between 4-(difluoromethoxy)aniline and ethyl 2-bromoacetate to produce 4-(difluoromethoxy)phenyl)-2-ethylacetoacetate. The second step involves the reaction between 4-(difluoromethoxy)phenyl)-2-ethylacetoacetate and phenylhydrazine to produce N-[4-(difluoromethoxy)phenyl]-5-ethyl-1-phenyl-1H-1,2,3-triazole-4-carboxamide.

Scientific Research Applications

N-[4-(difluoromethoxy)phenyl]-5-ethyl-1-phenyl-1H-1,2,3-triazole-4-carboxamide has been extensively studied for its potential applications in medicinal chemistry, particularly for its anti-cancer properties. Studies have shown that N-[4-(difluoromethoxy)phenyl]-5-ethyl-1-phenyl-1H-1,2,3-triazole-4-carboxamide can inhibit the growth of various cancer cells, including breast, lung, and colon cancer cells. N-[4-(difluoromethoxy)phenyl]-5-ethyl-1-phenyl-1H-1,2,3-triazole-4-carboxamide has also been found to induce apoptosis, which is a programmed cell death, in cancer cells.